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Compound of Interest

Compound Name: 3-Bromoisonicotinic acid

Cat. No.: B086055 Get Quote

This guide provides a comprehensive overview of the crystal structure and associated data for

3-bromoisonicotinic acid, tailored for researchers, scientists, and professionals in drug

development. The document summarizes key crystallographic data, details experimental

protocols for its synthesis and crystallization, and visualizes the experimental workflow.

Introduction
3-Bromoisonicotinic acid (C6H4BrNO2) is a derivative of isonicotinic acid and serves as a

significant intermediate in the synthesis of various pharmaceutical compounds, including anti-

tuberculosis drugs.[1][2] Understanding its solid-state structure is crucial for controlling

polymorphism, ensuring purity, and designing new derivatives. This document outlines the key

structural features and the methodologies used to determine them.

Physicochemical Properties
Molecular Formula: C6H4BrNO2[3][4]

Molecular Weight: 202.01 g/mol [3][4]

Appearance: White needle-like crystals[1]

Melting Point: 175-176 °C (with decomposition)[1]

CAS Number: 13959-02-9[3][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b086055?utm_src=pdf-interest
https://www.benchchem.com/product/b086055?utm_src=pdf-body
https://www.benchchem.com/product/b086055?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4312082.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4312082.htm?N=Germany
https://www.finetechnology-ind.com/product/All%20product%20List/FT-0615169.html
https://www.chemscene.com/product/13959-02-9.html
https://www.finetechnology-ind.com/product/All%20product%20List/FT-0615169.html
https://www.chemscene.com/product/13959-02-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4312082.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4312082.htm
https://www.finetechnology-ind.com/product/All%20product%20List/FT-0615169.html
https://www.bldpharm.com/products/13959-02-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystallographic Data
The crystal structure of 3-bromoisonicotinic acid has been determined by X-ray diffraction.

The compound crystallizes in a triclinic system.[1][2] Key crystallographic parameters are

summarized in the table below.

Parameter Value

Crystal System Triclinic

Space Group P-1 (No. 2)

a (Å) 7.2512(6)

b (Å) 7.3916(6)

c (Å) 7.4920(7)

α (°) 65.065(4)

β (°) 68.858(4)

γ (°) 64.919(4)

Volume (Å³) 321.60(5)

Z 2

Temperature (K) 150(2)

Rgt(F) 0.0369

wRref(F²) 0.1017

Table 1: Summary of Crystallographic Data for 3-Bromoisonicotinic Acid.[1][2]

Experimental Protocols
The synthesis of 3-bromoisonicotinic acid can be achieved through the carboxylation of 3-

bromopyridine.[1]

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b086055?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4312082.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4312082.htm?N=Germany
https://www.benchchem.com/product/b086055?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4312082.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4312082.htm?N=Germany
https://www.benchchem.com/product/b086055?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4312082.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-bromopyridine

Lithium diisopropylamide (LDA) solution in anhydrous tetrahydrofuran (THF)

Solid carbon dioxide (dry ice)

Hydrochloric acid (9 M)

Ethyl acetate (EtOAc)

Ether (Et2O)

Saturated saline (brine)

Water

Argon gas

Procedure:

Under an argon atmosphere, a solution of lithium diisopropylamide (1.5 mmol) in anhydrous

THF (15 mL) is cooled to -78 °C.

3-bromopyridine (1.0 mmol, 164 mg) is added to the cooled LDA solution, and the mixture is

stirred for 30 minutes at -78 °C.[1]

Crushed solid carbon dioxide is added to the reaction mixture under argon protection.[1]

The cooling bath is removed, and the reaction is allowed to warm to room temperature with

continuous stirring.[1]

Water (10 mL) is added, and the organic solvent (THF) is removed by evaporation.[1]

The remaining aqueous phase is washed three times with ether.[1]

The pH of the aqueous phase is adjusted to 3 by the addition of 9 M hydrochloric acid,

followed by stirring for one hour.[1]

The product is extracted three times with ethyl acetate.[1]
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The combined organic extracts are washed with saturated saline, dried, and the solvent is

evaporated to yield 3-bromoisonicotinic acid as white needle-like crystals.[1]

Single crystals suitable for X-ray diffraction are typically obtained through slow evaporation of a

solvent in which the compound has moderate solubility. For 3-bromoisonicotinic acid, the

synthesis protocol itself yields needle-like crystals upon evaporation of the ethyl acetate.[1]

Further recrystallization from a suitable solvent system can be performed to obtain higher

quality crystals.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the synthesis and crystal structure

determination of 3-bromoisonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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